Cas no 2138560-96-8 (3-(2,4-Dimethylthiophen-3-yl)-4-methylcyclohexan-1-amine)

• Product Name: 3-(2,4-Dimethylthiophen-3-yl)-4-methylcyclohexan-1-amine
• CAS No: 2138560-96-8
• MF: C₁₃H₂₁NS
• MW: 223.377542257309
• CID: 5603949
• PubChem ID: 165498047
• Update Time: 2025-08-10

3-(2,4-Dimethylthiophen-3-yl)-4-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1157872
• 2138560-96-8
• 3-(2,4-dimethylthiophen-3-yl)-4-methylcyclohexan-1-amine
• 3-(2,4-Dimethylthiophen-3-yl)-4-methylcyclohexan-1-amine

• Inchi： 1S/C13H21NS/c1-8-4-5-11(14)6-12(8)13-9(2)7-15-10(13)3/h7-8,11-12H,4-6,14H2,1-3H3
• InChI Key： RXSHDPJTTNAUNM-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1C)C1CC(CCC1C)N

Computed Properties

• Exact Mass: 223.13947085g/mol
• Monoisotopic Mass: 223.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(2,4-Dimethylthiophen-3-yl)-4-methylcyclohexan-1-amine

Professional Introduction to 3-(2,4-Dimethylthiophen-3-yl)-4-methylcyclohexan-1-amine (CAS No. 2138560-96-8)

3-(2,4-Dimethylthiophen-3-yl)-4-methylcyclohexan-1-amine is a heterocyclic amine compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2138560-96-8, belongs to a class of molecules that often exhibit promising properties as pharmacological intermediates. The presence of both a thiophene ring and a cyclohexylamine moiety in its structure imparts distinct chemical and biological characteristics, making it a subject of extensive research in drug discovery and development.

The thiophene scaffold, a five-membered aromatic ring containing sulfur, is well-documented for its role in various bioactive molecules. Its ability to interact with biological targets through hydrophobic and hydrogen bonding interactions has been exploited in the design of drugs targeting neurological disorders, cardiovascular diseases, and infections. In particular, derivatives of thiophene have shown potential in modulating enzyme activities and receptor binding affinities. The 2,4-dimethylthiophen-3-yl substituent in this compound specifically enhances its structural complexity, which can influence both its solubility and bioavailability, critical factors in drug formulation.

The cyclohexan-1-amine portion of the molecule introduces a secondary amine group, which is a common pharmacophore in many therapeutic agents. This group can participate in various chemical reactions, including acylation and alkylation, facilitating further derivatization for drug development. The 4-methylcyclohexyl substituent further modifies the electronic properties of the molecule, potentially affecting its metabolic stability and interaction with biological targets. The combination of these structural elements makes 3-(2,4-Dimethylthiophen-3-yl)-4-methylcyclohexan-1-amine a versatile candidate for exploring novel therapeutic strategies.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their potential biological activities. Molecular docking studies have been particularly useful in predicting how this molecule might interact with specific proteins or enzymes involved in disease pathways. For instance, preliminary simulations suggest that the thiophene ring could engage with aromatic pockets in target proteins, while the amine group could form hydrogen bonds with polar residues. These interactions could be exploited to develop drugs with high selectivity and efficacy.

In vitro studies have begun to explore the pharmacological profile of 3-(2,4-Dimethylthiophen-3-yl)-4-methylcyclohexan-1-amine. Initial experiments indicate that it may exhibit properties relevant to treating conditions such as inflammation and neurodegeneration. The compound's ability to modulate key signaling pathways has been observed in cell culture models, suggesting its potential as an anti-inflammatory agent. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its possible effects on neurotransmitter systems, which could be relevant for addressing neurological disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the thiophene ring, functionalization at the 2 and 4 positions with methyl groups, and subsequent coupling with the cyclohexanamine moiety. Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic compounds like this one, reducing both cost and environmental impact. Green chemistry principles are being increasingly applied to improve sustainability in the synthesis process.

The pharmacokinetic properties of 3-(2,4-Dimethylthiophen-3-yl)-4-methylcyclohexan-1-amine are also under investigation to better understand how it behaves within living systems. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical considerations in drug development. Preliminary data suggest that the compound may exhibit moderate solubility in water and lipids, which could influence its bioavailability. Further studies are needed to fully characterize these properties and determine optimal dosing regimens.

As research continues, collaborations between academic institutions and pharmaceutical companies are likely to drive more comprehensive studies on this compound. The integration of experimental data with computational modeling will provide deeper insights into its mechanism of action and potential therapeutic applications. This approach aligns with current trends in drug discovery toward more personalized medicine strategies based on individual patient responses.

The future prospects for 3-(2,4-Dimethylthiophen-3-yl)-4-methylcyclohexan-1-amine are promising given its unique structural features and initial biological activity profiles. Continued exploration may uncover new therapeutic uses or lead to derivative compounds with enhanced properties. As our understanding of disease mechanisms evolves, so too will our ability to design molecules like this one that precisely target pathological processes.